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Introduction:

The Wnt signaling pathway is a crucial regulator of embryonic development and adult tissue

homeostasis.[1][2] Aberrant Wnt signaling is implicated in various diseases, including cancer.[3]

[4] Wnt proteins are a family of secreted lipid-modified signaling glycoproteins that activate

receptor-mediated signaling cascades.[1] The secretion and activity of all 19 human Wnt

ligands are dependent on a unique post-translational modification: palmitoylation.[1][2][3] This

modification is catalyzed by Porcupine (PORCN), a membrane-bound O-acyltransferase

residing in the endoplasmic reticulum.[2][3][5] PORCN-mediated palmitoylation is essential for

the binding of Wnt proteins to their carrier protein, Wntless (WLS), and their subsequent

secretion.[3][5] Consequently, PORCN has emerged as an attractive therapeutic target for

diseases driven by excessive Wnt signaling.[3][5]

WHN-88 is a novel, potent, and selective inhibitor of PORCN.[6][7][8] It effectively abolishes the

palmitoylation of Wnt ligands, thereby preventing their secretion and downstream signaling.[6]

[8][9] This document provides detailed application notes and protocols for various assays to

measure the inhibitory activity of WHN-88 and other PORCN inhibitors like the well-

characterized compound Wnt-C59.
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The canonical Wnt/β-catenin signaling pathway is initiated by the secretion of Wnt ligands. In

the absence of Wnt, β-catenin is targeted for degradation by a destruction complex. Upon

binding of Wnt to its receptors, this complex is inactivated, leading to the accumulation and

nuclear translocation of β-catenin, where it activates the transcription of target genes.

PORCN's role is upstream, catalyzing the palmitoylation of Wnt proteins, a prerequisite for their

secretion and ability to activate this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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